![molecular formula C15H23NO3 B6244592 tert-butyl 3'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclobutane]-8-carboxylate CAS No. 2314381-33-2](/img/no-structure.png)
tert-butyl 3'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclobutane]-8-carboxylate
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Description
This compound, also known as TBTA, is a type of bicyclic compound . It is a white crystalline powder that is soluble in organic solvents . The product name is "tert-butyl 1-amino-3-azabicyclo [3.2.1]octane-3-carboxylate" .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the compound tert-butyl 3-oxo-2-oxa-5-azabicyclo [2.2.2]octane-5-carboxylate was synthesized as a cyclic amino acid ester from the corresponding ethyl 2-amino-4-(2-oxiranyl)butanoate HCl salt via an intramolecular lactonization reaction .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code:1S/C12H19NO3/c1-12(2,3)17-11(15)14-9-4-5-10(14)7-13(6-9)8-16-13/h9-10H,4-8H2,1-3H3
. This indicates that the compound has a complex structure with multiple rings and functional groups. Chemical Reactions Analysis
While specific chemical reactions involving this compound have not been found, it’s reasonable to assume that it could participate in reactions typical of esters and amines. For example, it could undergo hydrolysis to yield the corresponding carboxylic acid and alcohol .Physical And Chemical Properties Analysis
The molecular weight of this compound is 239.31 . It is a solid at room temperature .Safety and Hazards
This compound is classified as an irritant . It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclobutane]-8-carboxylate involves the reaction of tert-butyl 3'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclobutane]-8-carboxylate with appropriate reagents to form the desired compound.", "Starting Materials": [ "tert-butyl 3'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclobutane]-8-carboxylate" ], "Reaction": [ "Step 1: tert-butyl 3'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclobutane]-8-carboxylate is reacted with sodium hydride in THF to form the sodium salt of the compound.", "Step 2: The sodium salt is then reacted with tert-butyl bromoacetate in DMF to form tert-butyl 3'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclobutane]-8-carboxylate tert-butyl ester.", "Step 3: The tert-butyl ester is then hydrolyzed with aqueous HCl to form tert-butyl 3'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclobutane]-8-carboxylic acid.", "Step 4: The carboxylic acid is then reacted with thionyl chloride in dichloromethane to form the corresponding acid chloride.", "Step 5: Finally, the acid chloride is reacted with the appropriate amine to form tert-butyl 3'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclobutane]-8-carboxylate." ] } | |
CAS RN |
2314381-33-2 |
Molecular Formula |
C15H23NO3 |
Molecular Weight |
265.3 |
Purity |
95 |
Origin of Product |
United States |
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